Cas no 194804-92-7 (4-Bromo-2-fluoro-3-methoxybenzoic acid)

• Product Name: 4-Bromo-2-fluoro-3-methoxybenzoic acid
• CAS No: 194804-92-7
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• MDL: MFCD06656802
• CID: 116662
• PubChem ID: 16102676
• Update Time: 2025-04-18

4-Bromo-2-fluoro-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-3-methoxybenzoic acid
• 4-bromo-2-fluoro-3-methoxy-benzoic acid
• Benzoic acid,4-bromo-2-fluoro-3-methoxy-
• AB1248
• PC2960
• RW3692
• SCHEMBL592060
• BS-31954
• 194804-92-7
• 4-bromo-2-fluoro-3-methoxy-benzoic acid, AldrichCPR
• A4281
• FJOKKTOXWITJGO-UHFFFAOYSA-N
• MFCD06656802
• AKOS015909496
• DTXSID00582871
• SY004590
• BB 0260770
• FT-0651051
• CS-0150533
• SB34828
• Benzoic acid, 4-bromo-2-fluoro-3-methoxy-
• AMY21487
• DB-006694
• 4-Bromo-2-fluoro-3-methoxybenzoicacid

• MDL： MFCD06656802
• Inchi： 1S/C8H6BrFO3/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： FJOKKTOXWITJGO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1OC)F

Computed Properties

• Exact Mass: 247.94800
• Monoisotopic Mass: 247.94843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.7±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 331.0±42.0 °C at 760 mmHg
• Flash Point: 154.0±27.9 °C
• Refractive Index: 1.563
• PSA: 46.53000
• LogP: 2.29500
• Sensitiveness: Light Sensitive/Air Sensitive
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Bromo-2-fluoro-3-methoxybenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives